Cas no 1804479-02-4 (3-Hydroxy-2-iodo-6-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 3-Hydroxy-2-iodo-6-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1804479-02-4
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4831676
• Update Time: 2025-06-25

3-Hydroxy-2-iodo-6-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-iodo-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-4(15)2-1-3(14)5(12)13-6(2)16-7(9,10)11/h1,14H
• InChI Key： WIAQPYGIXQZMKV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)Cl)C(=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-2-iodo-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

3-Hydroxy-2-Iodo-6-(Trifluoromethoxy)Pyridine-5-Carbonyl Chloride: A Comprehensive Overview

The compound 3-Hydroxy-2-Iodo-6-(Trifluoromethoxy)Pyridine-5-Carbonyl Chloride (CAS No. 1804479-02-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of iodo-pyridine derivatives, which have been extensively studied due to their unique electronic properties and reactivity. The presence of the trifluoromethoxy group at the 6-position and the hydroxyl group at the 3-position introduces a high degree of functionalization, making this compound a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of iodo-pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethoxy group is known to enhance the lipophilicity and stability of such compounds, which are critical factors in drug design. Furthermore, the carbonyl chloride functionality at the 5-position allows for versatile reactivity, enabling the formation of amides, esters, and other derivatives through nucleophilic acyl substitution reactions.

One of the most notable advancements in this field is the application of 3-Hydroxy-2-Iodo-6-(Trifluoromethoxy)Pyridine-5-Carbonyl Chloride in peptide coupling reactions. Researchers have demonstrated that this compound can serve as an efficient coupling agent, facilitating the synthesis of complex peptide sequences with high yields and purity. This development has significant implications for the pharmaceutical industry, where peptide-based drugs are increasingly being explored for their therapeutic potential.

In addition to its role in peptide synthesis, this compound has also been utilized in the construction of heterocyclic frameworks. The iodo group at position 2 provides a site for nucleophilic substitution, enabling the formation of diverse pyridine derivatives. Recent studies have shown that these derivatives exhibit promising activity against various enzymes, including serine proteases and kinases, making them attractive candidates for drug discovery.

The synthesis of 3-Hydroxy-2-Iodo-6-(Trifluoromethoxy)Pyridine-5-Carbonyl Chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the trifluoromethoxy group via electrophilic substitution and the subsequent installation of the iodo group through iodination reactions. The final step involves the conversion of a carboxylic acid into a carbonyl chloride using thionyl chloride or other suitable reagents.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of trifluoromethoxy-containing compounds in aquatic and terrestrial ecosystems. While these compounds are generally considered stable under normal conditions, their persistence in the environment raises concerns about potential bioaccumulation. Ongoing research is focused on developing safer synthetic routes and degradation pathways to minimize environmental impact.

In conclusion, 3-Hydroxy-2-Iodo-6-(Trifluoromethoxy)Pyridine-5-Carbonyl Chloride represents a powerful tool in modern organic synthesis with applications spanning medicinal chemistry, materials science, and environmental studies. As research continues to uncover new uses for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.